Cas no 2225168-97-6 (2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid)

• Product Name: 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid
• CAS No: 2225168-97-6
• MF: C₁₀H₁₀BBrN₂O₂
• MW: 280.91
• CID: 5144562
• PubChem ID: 133555183
• Update Time: 2025-06-09

2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid
• Boronic acid, B-[2-bromo-4-(2-methyl-1H-imidazol-1-yl)phenyl]-
• (2-Bromo-4-(2-methyl-1H-imidazol-1-yl)phenyl)boronic acid
• 2225168-97-6

• Inchi： 1S/C10H10BBrN2O2/c1-7-13-4-5-14(7)8-2-3-9(11(15)16)10(12)6-8/h2-6,15-16H,1H3
• InChI Key： LKEURWULACOQHT-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C(C)=NC=C2)C=C1Br)(O)O

Computed Properties

• Exact Mass: 280.00187g/mol
• Monoisotopic Mass: 280.00187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid

Introduction to 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid (CAS No: 2225168-97-6)

2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. This compound, identified by the CAS number 2225168-97-6, features a boronic acid functional group attached to a phenyl ring, which is further substituted with a bromo group and a 2-methylimidazole moiety. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The boronic acid moiety in 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid plays a crucial role in its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely employed in organic synthesis to form carbon-carbon bonds, which are essential for constructing complex molecular frameworks. The presence of the bromo group on the phenyl ring provides an additional handle for further functionalization, enabling chemists to tailor the molecule for specific applications.

Recent advancements in pharmaceutical research have highlighted the potential of 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid as a key intermediate in drug development. Boronic acids are known for their ability to form stable complexes with diols, a property that has been leveraged in the design of targeted drug delivery systems. For instance, studies have demonstrated its utility in creating conjugates that can selectively bind to particular biological targets, thereby enhancing the efficacy and reducing side effects of therapeutic agents.

The 2-methylimidazole substituent in 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid contributes to the molecule's overall stability and reactivity. This group is often found in biologically active compounds due to its ability to interact with various enzymes and receptors. Researchers have explored its potential in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The bromo group, on the other hand, allows for further modifications through halogen-metal exchange reactions, which are pivotal in synthesizing complex organic molecules.

In materials science, 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid has been investigated for its role in creating advanced polymers and coatings. Boron-containing polymers exhibit unique properties such as high thermal stability and chemical resistance, making them suitable for applications in electronics and aerospace industries. The ability of this compound to undergo cross-coupling reactions facilitates the synthesis of polymers with tailored architectures, which can be optimized for specific performance requirements.

The synthesis of 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the bromination of a phenyl derivative followed by functionalization with 2-methylimidazole and subsequent introduction of the boronic acid group. Recent improvements in synthetic methodologies have enhanced the yield and purity of this compound, making it more accessible for industrial applications.

One of the most promising areas of research involving 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid is its application in photodynamic therapy (PDT). Boron complexes have shown potential as photosensitizers due to their ability to generate reactive oxygen species upon irradiation with light. Researchers are exploring ways to incorporate this compound into PDT protocols to improve treatment outcomes for conditions such as tumors and inflammatory diseases.

The structural features of 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid also make it a candidate for use in sensor technologies. Boronic acids can undergo reversible binding with specific analytes, leading to changes in physical or chemical properties that can be detected by sensors. This property has been exploited in developing biosensors for detecting sugars and other biomolecules relevant to medical diagnostics.

In conclusion, 2-Bromo-4-(2-methylimidazol-1-yl)phenylboronic acid (CAS No: 2225168-97-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural attributes enable diverse applications ranging from pharmaceuticals to advanced materials and sensor technologies. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.